2-Methylfurano[2,3-c]pyridine-7-carboxylic acid

• Molecular Formula: C9H7NO3
• Molecular Weight: 177.16 g/mol
• IUPAC Name: 2-methylfuro[2,3-c]pyridine-7-carboxylic acid
• InChI: InChI=1S/C9H7NO3/c1-5-4-6-2-3-10-7(9(11)12)8(6)13-5/h2-4H,1H3,(H,11,12)
• InChI Key: ZLDDWDOONHNAKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(O1)C(=NC=C2)C(=O)O

Description

2-Methylfurano[2,3-c]pyridine-7-carboxylic acid is a useful research compound. Its molecular formula is C9H7NO3 and its molecular weight is 177.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 7-bromo-2-methylfurano[2,3-c]pyridine (1.76 g) in dry diethyl ether (45 ml) under an atmosphere of nitrogen, was cooled to -78° C. and treated with n-butyllithium (1.6M in hexane) (5.8 ml). After stirring for 2 hours, the reaction mixture was poured onto a mixture of solid carbon dioxide pellets and diethyl ether (5 ml). After warming to room temperature, the solvent was removed under reduced pressure. The residue was triturated with diethyl ether and filtered to give the title compound as a pale pink powder 1.45 g.